Cas no 51744-92-4 (alpha-tocopherollinoleate)

• Product Name: alpha-tocopherollinoleate
• CAS No: 51744-92-4
• MF: C₄₇H₈₀O₃
• MW: 693.136315345764
• CID: 935761
• PubChem ID: 6442395
• Update Time: 2025-04-19

alpha-tocopherollinoleate Chemical and Physical Properties

Names and Identifiers

• alpha-tocopherollinoleate
• (2R)-2,5,7,8-Tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4 -dihydro-2H-chromen-6-yl (9Z,12Z)-9,12-octadecadienoate
• (2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydro-2H-chromen-6-yl (9Z,12Z)-octadeca-9,12-dienoate
• OFUHPGMOWVHNPN-QWZFGMNQSA-N
• DTXSID6052037
• DTXSID501314126
• 9,12-Octadecadienoic acid (Z,Z)-, 3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl ester, (2R-(2R*(4R*,8R*)))
• UNII-G0N132Q0ED
• 9,12-Octadecadienoic acid (Z,Z)-, 3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl ester, (2R*-(4R*,8R*))-(+-)-
• alpha-Tocopheryl linoleate
• 51744-92-4
• 9,12-Octadecadienoic acid (9Z,12Z)-, (2R)-3,4-dihydro-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-2H-1-benzopyran-6-yl ester, rel-
• SCHEMBL6746167
• (9Z,12Z)-(R)-2,5,7,8-Tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-yl octadeca-9,12-dienoate
• alpha-Tocopherol linoleate, d-
• .ALPHA.-TOCOPHEROL LINOLEATE, D-
• D-alpha-Tocopherol linoleate
• 9,12-Octadecadienoic acid, 3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1- -benzopyran-6-yl ester
• [(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-yl] (9Z,12Z)-octadeca-9,12-dienoate
• I+/--Tocopheryl linoleate
• .ALPHA.-TOCOPHERYL LINOLEATE
• 9,12-Octadecadienoic acid (9Z,12Z)-, (2R)-3,4-dihydro-2,5,7,8-tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl ester
• dl-alpha-Tocopherol linoleate
• Vitamin E linoleate
• Q27278463
• 36148-84-2
• G0N132Q0ED
• LINOLEIC ACID, ESTER WITH .ALPHA.-TOCOPHEROL
• TOCOPHERYL LINOLEATE
• Linoleic acid, ester with alpha-Tocopherol
• J1.853.418E
• D-alpha tocopheryl linoleate
• D-.ALPHA.-TOCOPHEROL LINOLEATE
• DL-alpha tocopheryl linoleate
• dl-alpha-Tocopheryl linoleate
• 9,12-Octadecadienoic acid (9Z,12Z)-, (2R)-3,4-dihydro-2,5,7,8-tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl ester, rel-

• Inchi： 1S/C47H80O3/c1-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-33-44(48)49-45-40(6)41(7)46-43(42(45)8)34-36-47(9,50-46)35-27-32-39(5)31-26-30-38(4)29-25-28-37(2)3/h14-15,17-18,37-39H,10-13,16,19-36H2,1-9H3/b15-14-,18-17-/t38-,39-,47-/m1/s1
• InChI Key： OFUHPGMOWVHNPN-QWZFGMNQSA-N
• SMILES： O1C2C(C)=C(C)C(=C(C)C=2CC[C@@]1(C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C)OC(CCCCCCC/C=C\C/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 692.61074641g/mol
• Monoisotopic Mass: 692.61074641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 50
• Rotatable Bond Count: 28
• Complexity: 921
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin E compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin E compounds